Cas no 66716-19-6 (5,5,5-Trifluoropentanoic acid methyl ester)

• Product Name: 5,5,5-Trifluoropentanoic acid methyl ester
• CAS No: 66716-19-6
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 830216
• PubChem ID: 23236315
• Update Time: 2025-04-19

5,5,5-Trifluoropentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,5,5-Trifluoropentanoic acid methyl ester
• methyl 5,5,5-trifluoropentanoate
• A835531
• FT-0710228
• 66716-19-6
• AKOS015915117
• DTXSID90631428
• YSRKSEWKSFLEOP-UHFFFAOYSA-N

• Inchi： 1S/C6H9F3O2/c1-11-5(10)3-2-4-6(7,8)9/h2-4H2,1H3
• InChI Key： YSRKSEWKSFLEOP-UHFFFAOYSA-N
• SMILES： FC(CCCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 104 ºC
• Flash Point: 1 ºC